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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of Fenuron-d5.

Fenuron-d5, a deuterated analog of the herbicide Fenuron, requires careful management as a

laboratory chemical waste. Adherence to these procedures will minimize risks and ensure

compliance with safety regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all appropriate personal protective

equipment (PPE) is worn. This is the first line of defense against accidental exposure.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always check the

manufacturer's glove compatibility chart for proper selection.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A fully buttoned lab coat provides a critical barrier against spills and contamination.

Handling Guidelines:
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Avoid creating dust or aerosols.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling the substance and removing gloves.

Segregation and Collection of Fenuron-d5 Waste
Proper segregation of chemical waste is essential to prevent dangerous reactions and to

facilitate compliant disposal.

Step 1: Designate a Waste Container

Use a clearly labeled, sealable, and chemically compatible waste container.

The container should be marked with a "Hazardous Waste" label as soon as the first waste is

added.

Step 2: Collect Different Waste Streams Separately

Solid Fenuron-d5 Waste: Place any unused or expired solid Fenuron-d5 directly into the

designated hazardous waste container.

Contaminated Labware: Disposable items such as gloves, absorbent paper, and pipette tips

that are contaminated with Fenuron-d5 should be collected in a separate, clearly labeled

hazardous waste bag or container.

Empty Containers: Do not discard empty Fenuron-d5 containers in regular trash. They must

be triple-rinsed with a suitable solvent (e.g., methanol or acetone). The rinsate must be

collected and disposed of as hazardous waste. After rinsing, the container should be

wrapped in newspaper and disposed of in the trash, though local regulations may vary.[2]

Solutions Containing Fenuron-d5: Collect any solutions containing Fenuron-d5 in a

designated, sealed, and labeled hazardous waste container for liquid chemical waste.

Storage of Fenuron-d5 Waste
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Temporary storage of hazardous waste within the laboratory must be done safely to minimize

risks.

Store waste containers in a cool, dry, and well-ventilated area.

Keep waste containers away from incompatible materials, such as strong oxidizing agents.

[1]

Ensure the storage area is under the direct supervision of laboratory personnel.[3]

Disposal Procedures
The final disposal of Fenuron-d5 waste must be handled by a licensed hazardous waste

management company.

Step 1: Arrange for Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide them with accurate information about the waste, including its chemical name and

quantity.

Step 2: Prepare for Transport

Ensure all waste containers are securely sealed and properly labeled.

Follow any specific instructions provided by your EHS office or the waste disposal company

for transportation.

Important Considerations:

NEVER dispose of Fenuron-d5 down the drain.[4] This can lead to environmental

contamination, as Fenuron has a high potential to leach into groundwater.[5]

NEVER dispose of Fenuron-d5 in the regular trash.
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State and local regulations for hazardous waste disposal may be stricter than federal

guidelines. Always consult with your local authorities to ensure full compliance.[4]

Quantitative Data Summary
Property Value Source

Chemical Formula C9H7D5N2O [5]

Molecular Weight 169.24 g/mol [5]

CAS Number 1219802-06-8 [5]

Physical Appearance White to off-white solid N/A

Solubility in Water
3.85 g/L at 25°C (for non-

deuterated Fenuron)
[6]

Experimental Protocols
While this document focuses on disposal, any experimental protocol involving Fenuron-d5
should include a detailed waste management section outlining the procedures described

above. All personnel handling the substance should be trained on these procedures before

beginning any work.

Disposal Workflow Diagram
Caption: Fenuron-d5 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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